BENGHE Foundational & Exploratory

Check Availability & Pricing

o-Spinasterol: A Comprehensive Technical
Guide for Researchers and Drug Development
Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: -Spinasterol

Cat. No.: B12458773

Introduction

a-Spinasterol is a phytosterol belonging to the stigmastane class of compounds, naturally
occurring in a variety of plant sources.[1] This technical guide provides an in-depth review of
the existing scientific literature on a-spinasterol, with a focus on its pharmacological properties
and underlying mechanisms of action. The information is tailored for researchers, scientists,
and professionals in the field of drug development, offering a consolidated resource of
guantitative data, detailed experimental protocols, and visual representations of its biological
pathways.

Pharmacological Activities

a-Spinasterol exhibits a broad spectrum of pharmacological activities, including anti-
inflammatory, anti-cancer, and anti-diabetic effects.[1][2][3] Emerging research also points
towards its neuroprotective and anti-ulcer properties.[1] A key characteristic of a-spinasterol is
its bioavailability and its ability to cross the blood-brain barrier, making it a promising candidate
for neurological applications.[1][4]

Anti-Cancer Activity

o-Spinasterol has demonstrated cytotoxic effects against various cancer cell lines.[5][6][7][8]
Its anti-tumor activity is attributed to the induction of apoptosis, mediated by the upregulation of
p53 and the pro-apoptotic protein Bax.[5]
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Quantitative Data: Anti-Cancer Effects of a-Spinasterol

Cell Line Cancer Type IC50 Value Exposure Time Reference
MCF-7 Breast Cancer 1.18 uM Not Specified [3]
MDA-MB-231 Breast Cancer 12.82 uM Not Specified [3]
Not Specified
(Lower than
SKOV-3 Ovarian Cancer MDA-MB-231, 24, 48, 72 hours [5109]
higher than
MCF-7)
HelLa Cervical Cancer 77.1 pg/mL Not Specified [8]
Murine
Macrophage N
RAW 264.7 ) 69.2 pg/mL Not Specified [8]
(Leukemia
model)
PC-3 Prostate Cancer 2.01 pg/mL Not Specified [6]
A-549 Lung Cancer 1.98 pg/mL Not Specified [6]
HePG-2 Liver Cancer Not Specified Not Specified [6]
HCT-116 Colon Cancer Not Specified Not Specified [6]
60.0 +7.10 N
CACO-2 Colon Cancer Not Specified [7]
nM/ml
Human
HL-60 Promyelocytic 8.66 pg/mL Not Specified [8]

Leukemia

Signaling Pathway: a-Spinasterol Induced Apoptosis in Cancer Cells

S — Upregulates p53 Activates Bax Induces J—
o-spinastero (Tumor Suppressor) (Pro-apoptotic) poptosis
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a-Spinasterol's induction of apoptosis via the p53/Bax pathway.

Anti-Inflammatory Activity

a-Spinasterol demonstrates significant anti-inflammatory properties by inhibiting key

inflammatory mediators.[1] Its mechanisms include the inhibition of cyclooxygenase (COX)

enzymes and the attenuation of pro-inflammatory cytokines through the modulation of the NF-
kKB and MAPK signaling pathways.[10][11]

Quantitative Data: Anti-Inflammatory Effects of a-Spinasterol

Concentration/

Model Target Effect Reference
Dose

In vitro COX-1 Activity Inhibition IC50: 16.17 uM [12]

In vitro COX-2 Activity Inhibition IC50: 7.76 uM [12]

In vivo (LPS-

induced Inflammatory Significant 0.001 - 10 mg/kg

peritonitis in Cell Infiltration Reduction (i.p. ori.g.)

mice)

In vivo (LPS- TNF-q, IL-6, IL- Significant -~

o ) Not Specified [11]

injected mice) 1B plasmalevels  Decrease

Signaling Pathway: a-Spinasterol's Anti-Inflammatory Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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